Cas no 1805931-90-1 (4-Amino-2-fluoro-5-(trifluoromethyl)benzoic acid)

• Product Name: 4-Amino-2-fluoro-5-(trifluoromethyl)benzoic acid
• CAS No: 1805931-90-1
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4795997
• Update Time: 2025-05-25

4-Amino-2-fluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H5F4NO2/c9-5-2-6(13)4(8(10,11)12)1-3(5)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： VWCGCRHFQREJGP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(=CC=1N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3

Additional information on 4-Amino-2-fluoro-5-(trifluoromethyl)benzoic acid

4-Amino-2-Fluoro-5-(Trifluoromethyl)Benzoic Acid: A Comprehensive Overview

4-Amino-2-fluoro-5-(trifluoromethyl)benzoic acid, also known by its CAS number 1805931-90-1, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes an amino group at the 4-position, a fluoro substituent at the 2-position, and a trifluoromethyl group at the 5-position on a benzoic acid backbone. These substituents contribute to its distinctive chemical properties and biological activity.

The synthesis of 4-amino-2-fluoro-5-(trifluoromethyl)benzoic acid involves a series of multi-step reactions, often utilizing advanced organic chemistry techniques such as nucleophilic aromatic substitution and Friedel-Crafts acylation. The compound's structure is highly customizable, allowing for further functionalization to explore its potential applications in drug discovery and material development.

Recent studies have highlighted the potential of 4-amino-2-fluoro-5-(trifluoromethyl)benzoic acid as a lead compound in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as enzymes and receptors, makes it a promising candidate for treating various diseases, including cancer, infectious diseases, and inflammatory conditions. For instance, researchers have reported that this compound exhibits potent anti-tumor activity in preclinical models, suggesting its potential as an anti-cancer drug.

In addition to its therapeutic applications, 4-amino-2-fluoro-5-(trifluoromethyl)benzoic acid has shown promise in the field of agrochemicals. Its ability to inhibit plant pathogens and pests has led to investigations into its use as a fungicide or insecticide. This dual functionality underscores the versatility of this compound in addressing diverse challenges in both human health and agriculture.

The physical properties of 4-amino-2-fluoro-5-(trifluoromethyl)benzoic acid, including its melting point, solubility, and stability under various conditions, have been extensively studied to optimize its formulation and delivery. For example, its high stability under physiological conditions makes it suitable for use in drug delivery systems that require prolonged release or targeted delivery to specific tissues.

The environmental impact of 4-amino-2-fluoro-5-(trifluoromethyl)benzoic acid has also been a topic of interest. Researchers have evaluated its biodegradability and potential toxicity to aquatic organisms to ensure that its use does not pose risks to ecosystems. These studies are crucial for guiding responsible development and application of this compound in both industrial and medical settings.

In conclusion, 4-amino-2-fluoro-5-(trifluoromethyl)benzoic acid, with its unique chemical structure and diverse functional groups, represents a valuable tool in modern chemistry and biology. Its applications span across multiple disciplines, from drug discovery to agrochemical development, making it a subject of ongoing research interest. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly important role in addressing global health and environmental challenges.